Cas no 1805285-23-7 (2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine)
2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine
-
- Inchi: 1S/C8H5F2IN2O/c1-14-7-4(11)3-13-5(2-12)6(7)8(9)10/h3,8H,1H3
- InChI Key: XQUNXORJMXIKBV-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C#N)C(C(F)F)=C1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 2.1
- Topological Polar Surface Area: 45.9
2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042671-1g |
2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine |
1805285-23-7 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine
Recent Advances in the Study of 2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine (CAS: 1805285-23-7)
The compound 2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine (CAS: 1805285-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique substitution pattern, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis, reactivity, and biological activities, positioning it as a valuable scaffold for further exploration.
One of the key areas of interest is the compound's role as a versatile intermediate in medicinal chemistry. Researchers have successfully utilized 2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine in the synthesis of novel bioactive molecules, particularly those targeting kinase inhibitors and antimicrobial agents. The presence of the difluoromethyl group and the iodine substituent offers unique opportunities for further functionalization, enabling the development of diverse chemical libraries for high-throughput screening.
Recent synthetic methodologies have focused on optimizing the production of this compound, with an emphasis on yield improvement and environmental sustainability. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach that significantly reduces the use of hazardous reagents while maintaining high purity and scalability. This advancement is particularly relevant for industrial applications, where cost-effective and green chemistry principles are increasingly prioritized.
In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine exhibit notable inhibitory effects against specific cancer cell lines. The mechanism of action appears to involve interference with cellular signaling pathways, although further investigations are required to fully elucidate the molecular targets. These findings were recently presented at the American Chemical Society National Meeting (2024), sparking discussions about the compound's potential in oncology drug development.
Another emerging application of this compound lies in the field of agrochemicals. Its structural features make it a promising candidate for the development of new-generation pesticides with improved efficacy and reduced environmental impact. Research teams in Europe and Asia have reported successful modifications of the pyridine core to create compounds with potent fungicidal activity against agriculturally significant pathogens.
Looking ahead, the scientific community anticipates continued exploration of 2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine's potential. Current research directions include computational modeling to predict its interactions with biological targets, as well as structure-activity relationship studies to optimize its pharmacological properties. The compound's unique combination of functional groups presents exciting opportunities for interdisciplinary research at the interface of chemistry, biology, and medicine.
1805285-23-7 (2-Cyano-3-(difluoromethyl)-5-iodo-4-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)